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Compound of Interest

Compound Name:

N-[2-(3,4-

dimethoxyphenyl)ethyl]cyclohexan

amine

CAS No.: 93285-86-0

Cat. No.: B183235

Get Quote

An In-depth Technical Guide to N-[2-(3,4-dimethoxyphenyl)ethyl]cyclohexanamine

Executive Summary: This document provides a comprehensive technical overview of N-[2-(3,4-
dimethoxyphenyl)ethyl]cyclohexanamine, a substituted phenethylamine derivative. While a

specific CAS number for the free base is not prominently documented in public databases, this

guide synthesizes information based on established chemical principles and data from

structurally related compounds. We will cover its physicochemical properties, a detailed

synthetic pathway via reductive amination, robust analytical characterization methodologies,

and its putative pharmacological profile based on its structural class. This guide is intended for

researchers, chemists, and pharmacologists engaged in the fields of medicinal chemistry and

drug development, offering both theoretical grounding and practical, field-proven protocols for

its synthesis and analysis.
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N-[2-(3,4-dimethoxyphenyl)ethyl]cyclohexanamine belongs to the vast class of

phenethylamines, a group of compounds known for their diverse neuropharmacological

activities. The core structure consists of a 3,4-dimethoxyphenethylamine moiety, a common

feature in many psychoactive compounds and pharmaceutical agents, linked to a

cyclohexylamine group. This N-alkylation with a bulky, non-aromatic cyclohexyl ring is

anticipated to significantly modulate the compound's properties, including its lipophilicity,

receptor binding profile, and metabolic stability, compared to its parent amine, 3,4-

dimethoxyphenethylamine (DMPEA).

The potential significance of this molecule lies in the exploration of structure-activity

relationships (SAR) within the phenethylamine class. N-substitution is a critical determinant of

pharmacological activity, particularly at serotonin and adrenergic receptors.[1][2] The

introduction of a cyclohexyl group, as opposed to smaller alkyl or larger benzyl groups, allows

for a systematic investigation of how steric bulk and lipophilicity in this region of the molecule

influence receptor affinity and functional efficacy.[3]

While a unique CAS Registry Number for the free base is not readily found, the hydrochloride

salt of a closely related analog, N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine, is registered

under CAS Number 13174-22-6.[4][5] For the purpose of this guide, we will proceed by

outlining the synthesis and characterization of the title compound, N-[2-(3,4-
dimethoxyphenyl)ethyl]cyclohexanamine.

Physicochemical Properties
The physicochemical properties of a compound are critical for its handling, formulation, and

understanding its pharmacokinetic profile. The data presented below are a combination of

predicted values from computational models and experimental data from structurally analogous

compounds.
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Property Value Source/Method

Molecular Formula C₁₇H₂₇NO₂ -

Molecular Weight 277.41 g/mol -

CAS Number Not Assigned -

Predicted pKa (Basic) ~10.5 - 11.0

Estimated based on

cyclohexanamine

derivatives[6]

Predicted logP 3.5 - 4.5
Estimation based on structural

components

Appearance

Expected to be a colorless to

pale yellow oil or a low-melting

solid.

Inferred from similar N-

substituted amines

Solubility

Likely soluble in organic

solvents (e.g., methanol,

ethanol, DCM, chloroform) and

sparingly soluble in water. The

hydrochloride salt would

exhibit higher aqueous

solubility.

General properties of

secondary amines

Synthesis and Mechanistic Rationale
The most efficient and industry-standard method for synthesizing N-substituted secondary

amines from a primary amine and a ketone is reductive amination.[7][8] This one-pot reaction

combines high yields with operational simplicity and is the recommended pathway for preparing

N-[2-(3,4-dimethoxyphenyl)ethyl]cyclohexanamine.

Synthesis Workflow Diagram
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Caption: Reductive amination workflow for synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 15 Tech Support

https://www.benchchem.com/product/b183235/docs?utm_src=pdf-body-img#cas-number-for-n-2-3-4-dimethoxyphenyl-ethyl-cyclohexanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183235?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanistic Causality
The choice of reductive amination is deliberate. It proceeds in two distinct, controlled stages

within a single pot:

Imine Formation: 3,4-Dimethoxyphenethylamine acts as a nucleophile, attacking the

electrophilic carbonyl carbon of cyclohexanone. This is typically catalyzed by a weak acid,

which protonates the carbonyl oxygen, making the carbon more electrophilic. A subsequent

dehydration step yields a transient Schiff base (imine). This step is reversible.

Reduction: A reducing agent is introduced to irreversibly reduce the C=N double bond of the

imine to a C-N single bond. The choice of reducing agent is critical. Sodium

triacetoxyborohydride (NaBH(OAc)₃) is particularly effective because it is a mild and

selective reducing agent that does not readily reduce the ketone starting material but is

highly effective at reducing the protonated imine intermediate.[8] This selectivity prevents

side reactions and maximizes the yield of the desired secondary amine.

Detailed Experimental Protocol: Synthesis
Materials:

3,4-Dimethoxyphenethylamine (1.0 eq)

Cyclohexanone (1.1 eq)

Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Glacial Acetic Acid (catalytic, ~0.1 eq)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:
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To a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 3,4-

dimethoxyphenethylamine (1.0 eq), cyclohexanone (1.1 eq), and dichloromethane.

Stir the solution at room temperature and add a catalytic amount of glacial acetic acid.

Allow the mixture to stir for 20-30 minutes to facilitate imine formation.

Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. The

reaction may be mildly exothermic.

Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC) or LC-MS.

Upon completion, quench the reaction by slowly adding saturated sodium bicarbonate

solution until gas evolution ceases.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the

crude product.

Purify the crude oil/solid via column chromatography on silica gel to obtain the pure N-[2-
(3,4-dimethoxyphenyl)ethyl]cyclohexanamine.

Analytical Characterization
Confirming the identity and purity of the synthesized compound requires a suite of analytical

techniques. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS) are ideal for confirming molecular weight and

identifying fragmentation patterns, while Nuclear Magnetic Resonance (NMR) spectroscopy

provides definitive structural elucidation.[9][10]

Analytical Workflow Diagram
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Data for Confirmation
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Caption: Multi-technique workflow for analytical validation.

Expected Spectroscopic and Spectrometric Data
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Technique Expected Results

LC-MS/MS (ESI+)

Molecular Ion: A prominent protonated

molecular ion [M+H]⁺ at m/z 278.22.

Fragmentation: Substituted phenethylamines

lacking a β-hydroxy group are known to undergo

N-Cα bond dissociation.[11][12] Expect to see a

characteristic fragment from the loss of the

cyclohexylamine moiety, resulting in an ion

corresponding to the 3,4-dimethoxyphenethyl

fragment, and a dominant immonium ion from

the cyclohexylamine portion.

¹H NMR (CDCl₃)

Aromatic Protons: Signals between 6.7-6.9 ppm

(3H). Methoxy Protons: Two sharp singlets

around 3.8-3.9 ppm (6H total, 3H each). Ethyl

Chain Protons: Two multiplets (triplet-like)

between 2.6-3.0 ppm (4H). Cyclohexyl Protons:

A complex series of broad multiplets between

1.0-2.5 ppm (11H).

¹³C NMR (CDCl₃)

Aromatic Carbons: Signals between 110-150

ppm, with the methoxy-substituted carbons

(~147-149 ppm) being most downfield. Methoxy

Carbons: Signals around 55-56 ppm. Ethyl &

Cyclohexyl Carbons: A series of signals in the

aliphatic region between 25-60 ppm.

Detailed Protocol: LC-MS/MS Screening
This protocol is adapted for the general screening of phenethylamine-type substances in a

research setting.[9]

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass

spectrometer (e.g., a triple quadrupole or Q-TOF).
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C18 reverse-phase analytical column.

Sample Preparation:

Accurately weigh ~1 mg of the synthesized compound and dissolve in 1 mL of methanol to

create a 1 mg/mL stock solution.

Perform serial dilutions to create working solutions (e.g., 1 µg/mL).

For analysis, dilute the working solution with 50% methanol in water to a final

concentration of ~50-100 ng/mL.

Filter the final solution through a 0.22 µm PVDF filter before injection.

LC Conditions:

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: Start at 5-10% B, ramp to 95% B over 8-10 minutes, hold for 2 minutes, then

return to initial conditions and equilibrate.

Flow Rate: 0.3-0.5 mL/min

Injection Volume: 5-10 µL

MS/MS Conditions (Positive ESI Mode):

Scan Mode: Multiple Reaction Monitoring (MRM) for quantification or full scan with product

ion scan for characterization.

Precursor Ion: m/z 278.22

Product Ions (Predicted): Monitor for key fragments. For example, the tropylium-type ion

from the dimethoxy-phenyl ring cleavage (m/z ~151) and the cyclohexylimmonium ion (m/z

~98). Collision energy should be optimized for these transitions.
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Putative Pharmacological Profile and Toxicological
Considerations
The pharmacological activity of N-[2-(3,4-dimethoxyphenyl)ethyl]cyclohexanamine has not

been explicitly reported. However, a robust profile can be inferred from extensive SAR studies

on related N-substituted phenethylamines.

Mechanism of Action at Serotonin Receptors
Many substituted phenethylamines are agonists or partial agonists at serotonin (5-HT)

receptors, particularly the 5-HT₂ subtype.[3][13] The N-substituent plays a crucial role in

modulating affinity and selectivity. For instance, N-benzyl substitution on phenethylamines can

dramatically increase affinity for the 5-HT₂A receptor.[1][3]

The cyclohexyl group on the title compound presents an interesting case. It provides significant

steric bulk, similar to a benzyl group, but lacks aromaticity. This suggests it could interact with

hydrophobic pockets in the receptor binding site. It is hypothesized that this compound will act

as an agonist or partial agonist at 5-HT₂A and/or 5-HT₂C receptors. Such activity is the basis

for the psychoactive effects of many classic psychedelics and is a target for novel therapeutics

for depression and PTSD.[13]

Signaling Pathway Diagram
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Caption: Hypothesized 5-HT2A receptor signaling pathway.
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Toxicological Considerations
As a member of the phenethylamine class, this compound should be handled with appropriate

caution. Overdoses of related stimulants can lead to severe physical and mental effects,

including hypertension, hyperthermia, and agitation.[9] The specific toxicological profile of this

compound is unknown and would require formal investigation. Standard safety protocols for

handling novel psychoactive compounds should be strictly followed.

Conclusion
N-[2-(3,4-dimethoxyphenyl)ethyl]cyclohexanamine is a structurally interesting molecule that

serves as a valuable target for both synthetic exploration and pharmacological investigation.

This guide provides a robust framework for its creation and characterization, grounded in

established chemical principles. The proposed synthetic route via reductive amination is

efficient and scalable, while the multi-pronged analytical approach ensures rigorous

confirmation of the compound's identity and purity. While its biological activity remains to be

empirically determined, its structural similarity to known 5-HT₂ receptor agonists makes it a

compelling candidate for further research in neuroscience and medicinal chemistry.

References
Cheng, P. S., et al. (2021). Simultaneous LC-MS/MS screening for multiple phenethylamine-

type conventional drugs and new psychoactive substances in urine. Journal of Food and

Drug Analysis. [Link]

Ohashi, M., et al. (2021). Study of Substituted Phenethylamine Fragmentation Induced by

Electrospray Ionization Mass Spectrometry and Its Application for Highly Sensitive Analysis

of Neurotransmitters in Biological Samples. Journal of the American Society for Mass

Spectrometry. [Link]

Cody, J. T. (2016). Statistical and Mass Spectral Tools for the Identification and

Characterization of Synthetic Phenethylamines. U.S. Department of Justice. [Link]

Brandt, S. D., et al. (2010). Synthesis and Structure–Activity Relationships of N-Benzyl

Phenethylamines as 5-HT2A/2C Agonists. Journal of Medicinal Chemistry. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.fda.gov.tw/tc/includes/getfile.ashx?id=f637812993518360876
https://www.benchchem.com/product/b183235/docs?utm_src=pdf-body#cas-number-for-n-2-3-4-dimethoxyphenyl-ethyl-cyclohexanamine
https://www.sciencedirect.com/science/article/pii/S102194982100021X
https://pubmed.ncbi.nlm.nih.gov/34292180/
https://www.ojp.gov/pdffiles1/nij/grants/250269.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2943474/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183235?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


El-Kosasy, A. M., et al. (2014). LC–MS-MS Analysis of Dietary Supplements for N-ethyl-α-

ethyl-phenethylamine (ETH), N, N-diethylphenethylamine and Phenethylamine. Journal of

Analytical Toxicology. [Link]

PubChem. N-(2-(3,4-Dimethoxyphenyl)ethyl)-3,4-dimethoxybenzeneethanamine. National

Center for Biotechnology Information. [Link]

Ohashi, M., et al. (2021). Study of Substituted Phenethylamine Fragmentation Induced by

Electrospray Ionization Mass Spectrometry and Its Application for Highly Sensitive Analysis

of Neurotransmitters in Biological Samples. ACS Publications. [Link]

Braden, M. R., et al. (2006). Molecular interaction of serotonin 5-HT2A receptor residues

Phe339(6.51) and Phe340(6.52) with superpotent N-benzyl phenethylamine agonists.

Molecular Pharmacology. [Link]

EPA CompTox Chemicals Dashboard. 2-(3,4-Dimethoxyphenyl)-N-[2-(3,4-

dimethoxyphenyl)ethyl]-N-methylethan-1-amine Properties. U.S. Environmental Protection

Agency. [Link]

ResearchGate. Direct reductive amination of cyclohexanone. ResearchGate GmbH. [Link]

Beilstein Journals. Supporting Information Experimental section and NMR spectra. Beilstein-

Institut. [Link]

Irikura, T., et al. (1992). Syntheses of 2-(3,4-dimethoxyphenyl)ethylamine derivatives and

their antiulcer activities. Chemical & Pharmaceutical Bulletin. [Link]

Consensus. Pharmacological interactions of phenethylamine with adrenergic receptors.

Consensus. [Link]

ResearchGate. Reductive amination of cyclohexanone with methylamine a, propargylamine

e and cyclopropylamine f using RsRedAms and MtRedAm. ResearchGate GmbH. [Link]

Sabnis, R. W. (2025). Novel Phenethylamines as 5-HT2A Agonists for Treating Depression,

Drug Addiction, Alcoholism, PTSD, and Neuropathic Pain. ACS Publications. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://academic.oup.com/jat/article/38/2/88/767761
https://pubchem.ncbi.nlm.nih.gov/compound/29749
https://pubs.acs.org/doi/10.1021/jasms.1c00173
https://pubmed.ncbi.nlm.nih.gov/17000863/
https://comptox.epa.gov/dashboard/chemical/details/DTXSID50955556
https://www.researchgate.net/figure/Direct-reductive-amination-of-cyclohexanone_tbl2_312061245
https://www.beilstein-journals.org/bjoc/content/supplementary/1860-5397-11-255-S1.pdf
https://pubmed.ncbi.nlm.nih.gov/1458622/
https://consensus.app/papers/pharmacological-interactions-phenethylamine-adrenergic-receptors/08a3d5f02f9c5a1f8e1a8a2d1e2e9b9d/
https://www.researchgate.net/figure/Reductive-amination-of-cyclohexanone-with-methylamine-a-propargylamine-e-and_fig2_370211973
https://pubs.acs.org/doi/10.1021/acsmedchemlett.5c00321
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183235?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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